Cas no 6812-16-4 (2-Hydroxy-3-methoxybenzonitrile)

2-Hydroxy-3-methoxybenzonitrile structure
6812-16-4 structure
Product Name:2-Hydroxy-3-methoxybenzonitrile
CAS No:6812-16-4
MF:C8H7NO2
MW:149.146682024002
MDL:MFCD02261936
CID:502459
PubChem ID:12507071
Update Time:2025-04-19

2-Hydroxy-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-3-methoxybenzonitrile
    • 2-Hydroxy-3-methoxybenzenecarbonitrile
    • Benzonitrile,2-hydroxy-3-methoxy-
    • 3-Methoxysalicylonitrile
    • o-Vanillonitrile
    • EN300-316862
    • SY104147
    • Benzonitrile, 2-hydroxy-3-methoxy-
    • SCHEMBL1267795
    • 3-methoxy-2-hydroxybenzonitrile
    • CS-0067940
    • FB-0600
    • 2-hydroxy-3-methoxy-benzonitrile
    • MFCD02261936
    • N-(4(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalidene)methanamine
    • 6812-16-4
    • J-509618
    • AKOS002292407
    • FT-0681005
    • DTXSID20500739
    • NILKMGHUFOHVMU-UHFFFAOYSA-N
    • DB-080964
    • MDL: MFCD02261936
    • Inchi: 1S/C8H7NO2/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4,10H,1H3
    • InChI Key: NILKMGHUFOHVMU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C(C#N)C=1O

Computed Properties

  • Exact Mass: 149.04800
  • Monoisotopic Mass: 149.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 61 ºC
  • Boiling Point: 172-178 ºC (2 Torr)
  • Flash Point: 116.0±24.6 ºC,
  • Refractive Index: 1.569
  • Solubility: Slightly soluble (2.5 g/l) (25 º C),
  • PSA: 53.25000
  • LogP: 1.27248

2-Hydroxy-3-methoxybenzonitrile Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 3439
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R20/21/22
  • HazardClass:IRRITANT

2-Hydroxy-3-methoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Hydroxy-3-methoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM276861-1g
2-Hydroxy-3-methoxybenzonitrile
6812-16-4 95%
1g
$106 2021-06-16
Chemenu
CM276861-5g
2-Hydroxy-3-methoxybenzonitrile
6812-16-4 95%
5g
$291 2021-06-16
Chemenu
CM276861-10g
2-Hydroxy-3-methoxybenzonitrile
6812-16-4 95%
10g
$483 2021-06-16
Chemenu
CM276861-25g
2-Hydroxy-3-methoxybenzonitrile
6812-16-4 95%
25g
$870 2021-06-16
Alichem
A014002795-250mg
2-Cyano-6-methoxyphenol
6812-16-4 97%
250mg
$499.20 2023-09-01
Alichem
A014002795-500mg
2-Cyano-6-methoxyphenol
6812-16-4 97%
500mg
$782.40 2023-09-01
Alichem
A014002795-1g
2-Cyano-6-methoxyphenol
6812-16-4 97%
1g
$1534.70 2023-09-01
TRC
H972633-100mg
2-Hydroxy-3-methoxybenzonitrile
6812-16-4
100mg
$64.00 2023-05-18
TRC
H972633-250mg
2-Hydroxy-3-methoxybenzonitrile
6812-16-4
250mg
$69.00 2023-05-18
TRC
H972633-500mg
2-Hydroxy-3-methoxybenzonitrile
6812-16-4
500mg
$98.00 2023-05-18

2-Hydroxy-3-methoxybenzonitrile Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.